Cas no 59815-29-1 (3-Chlorosulfonyl-4-isopropylbenzoic Acid)

• Product Name: 3-Chlorosulfonyl-4-isopropylbenzoic Acid
• CAS No: 59815-29-1
• MF: C₁₀H₁₁ClO₄S
• MW: 262.709941148758
• MDL: MFCD03426382
• CID: 950719
• PubChem ID: 309510
• Update Time: 2025-04-19

3-Chlorosulfonyl-4-isopropylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(chlorosulfonyl)-4-(propan-2-yl)benzoic acid
• 3-Chlorosulfonyl-4-isopropylbenzoic acid
• 3-Chlorosulfonyl-4-isopropyl-benzoic acid
• 3-chlorosulfonyl-4-propan-2-ylbenzoic acid
• 3-Chlorosulfonyl-4-iso-propylbenzoic acid
• 4-Isopropyl-3-chlorosulfonylbenzoic acid
• AC1L7F7A
• AC1Q1OBE
• CTK5B0537
• NSC211802
• 3-(Chlorosulfonyl)-4-isopropylbenzoic acid
• EN300-44294
• DTXSID50309333
• AS-37362
• 3-Chlorosulfonyl-4-isopropyl-benzoicacid
• 3-Chlorosulfonyl-4iso-propylbenzoic acid
• 59815-29-1
• AKOS000127896
• SCHEMBL3971731
• DB-072699
• 3-(chlorosulfonyl)-4-isopropylbenzoicacid
• KSRCCOHUNHPILB-UHFFFAOYSA-N
• MFCD03426382
• Z330843426
• A13381
• CS-0200109
• NSC-211802
• 3-Chlorosulfonyl-4-isopropylbenzoicacid
• 3-Chlorosulfonyl-4-isopropylbenzoic Acid

• MDL： MFCD03426382
• Inchi： 1S/C10H11ClO4S/c1-6(2)8-4-3-7(10(12)13)5-9(8)16(11,14)15/h3-6H,1-2H3,(H,12,13)
• InChI Key： KSRCCOHUNHPILB-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=O)O)C=CC=1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 262.00673
• Monoisotopic Mass: 262.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 71.44

3-Chlorosulfonyl-4-isopropylbenzoic Acid Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C